N-(tert-butyl)-4-((2-phenoxypropanamido)methyl)piperidine-1-carboxamide

• IUPAC Name: N-tert-butyl-4-[(2-phenoxypropanoylamino)methyl]piperidine-1-carboxamide
• InChI: InChI=1S/C20H31N3O3/c1-15(26-17-8-6-5-7-9-17)18(24)21-14-16-10-12-23(13-11-16)19(25)22-20(2,3)4/h5-9,15-16H,10-14H2,1-4H3,(H,21,24)(H,22,25)
• InChI Key: BKSDXXHPZXWOOX-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NCC1CCN(CC1)C(=O)NC(C)(C)C)OC2=CC=CC=C2
• Molecular Formula: C20H31N3O3
• Molecular Weight: 361.5 g/mol

Description

N-(tert-butyl)-4-((2-phenoxypropanamido)methyl)piperidine-1-carboxamide, also known as BCTC, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound belongs to the class of piperidine carboxamides and has a molecular weight of 396.55 g/mol.

Scientific Research Applications

Synthesis of Key Pharmaceutical Intermediates

N-(tert-butyl)-4-((2-phenoxypropanamido)methyl)piperidine-1-carboxamide and its derivatives have been explored for their potential in synthesizing key intermediates for pharmaceutical compounds. For example, tert-butyl 4-((2-methoxy-4-(methoxycarbonyl) phenoxy) methyl) piperidine-1-carboxylate is a key intermediate of Vandetanib, synthesized through a series of steps including acylation, sulfonation, and substitution. The synthesis method was optimized, yielding significant insights into the process and structures determined by MS and 1HNMR, highlighting the role of such compounds in the development of pharmaceuticals (Wang et al., 2015).

Development of Novel Polymers

Research has also focused on the use of tert-butyl derivatives in the synthesis of new polyamides with enhanced thermal stability and solubility. For instance, ortho-linked polyamides based on bis(ether-carboxylic acid) or bis(ether amine) derived from 4-tert-butylcatechol were prepared, offering valuable properties such as high thermal stability, flexibility, and solubility in polar solvents. These materials are of interest for their potential applications in various industrial fields, owing to their unique combination of physical properties (Hsiao et al., 2000).

Exploration of New Methodologies for Asymmetric Synthesis

The compound has been instrumental in the exploration of new methodologies for asymmetric synthesis. For example, functionalized amino acid derivatives have been synthesized and evaluated for their cytotoxicity against human cancer cell lines, showcasing the compound's potential in designing new anti-cancer agents. This research highlights the versatility of this compound derivatives in medicinal chemistry and drug design (Kumar et al., 2009).